Cas no 2171761-57-0 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-3-hydroxypiperidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-3-hydroxypiperidine-3-carboxylic acid
• CAS No: 2171761-57-0
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 6585681
• PubChem ID: 165820998
• Update Time: 2025-10-30

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-3-hydroxypiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-3-hydroxypiperidine-3-carboxylic acid
• 2171761-57-0
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enoyl]-3-hydroxypiperidine-3-carboxylic acid
• EN300-1521922

• Inchi： 1S/C26H28N2O6/c1-2-8-22(23(29)28-14-7-13-26(33,16-28)24(30)31)27-25(32)34-15-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h2-6,9-12,21-22,33H,1,7-8,13-16H2,(H,27,32)(H,30,31)
• InChI Key： XWJHGHIMSBOQKD-UHFFFAOYSA-N
• SMILES： OC1(C(=O)O)CN(C(C(CC=C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 116Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-3-hydroxypiperidine-3-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-3-hydroxypiperidine-3-carboxylic acid (CAS No. 2171761-57-0)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-3-hydroxypiperidine-3-carboxylic acid (CAS No. 2171761-57-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino acid derivative, and a piperidine ring. These structural elements contribute to its potential applications in drug development, particularly in the areas of protein modification and peptide synthesis.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild conditions and its ability to prevent unwanted side reactions. The presence of this group in 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-3-hydroxypiperidine-3-carboxylic acid makes it an ideal candidate for the synthesis of complex peptides and proteins, where precise control over the amino acid sequence is crucial.

The piperidine ring in this compound adds another layer of complexity and functionality. Piperidines are known for their ability to form stable secondary structures, such as helices, which are important for the biological activity of many peptides and proteins. Additionally, the hydroxyl group on the piperidine ring can participate in hydrogen bonding, further enhancing the compound's potential for forming stable complexes with target molecules.

Recent studies have highlighted the importance of compounds like 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-3-hydroxypiperidine-3-carboxylic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that similar compounds with Fmoc protection and piperidine rings exhibit potent inhibitory activity against specific enzymes involved in cancer progression. This finding underscores the potential of these compounds as lead candidates for drug discovery.

In addition to their therapeutic applications, compounds like 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-3-hydroxypiperidine-3-carboxylic acid are also valuable tools in basic research. They can be used to study protein-protein interactions, post-translational modifications, and other fundamental biological processes. The ability to selectively modify proteins with such compounds allows researchers to gain deeper insights into cellular mechanisms and disease pathways.

The synthesis of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-3-hydroxypiperidine-3-carboxylic acid typically involves multi-step procedures that require careful optimization to ensure high yields and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and chiral resolution methods, are often employed to achieve the desired product. The use of modern analytical tools, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, is essential for characterizing the compound and confirming its structure.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-3-hydroxypiperidine-3-carboxylic acid (CAS No. 2171761-57-0) represents a promising molecule with a wide range of potential applications in both research and drug development. Its unique structural features make it a valuable tool for studying biological processes and developing new therapeutic agents. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the field of medicinal chemistry.